Cas no 2028744-42-3 (methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 2028744-42-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6349430
• PubChem ID: 165495300
• Update Time: 2025-10-17

methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• EN300-1140678
• 2028744-42-3

• Inchi： 1S/C11H19N3O2/c1-5-9-6-13-14(7-9)8-11(2,12-3)10(15)16-4/h6-7,12H,5,8H2,1-4H3
• InChI Key： XTGATSAACPYFPY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=C(C=N1)CC)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate

Comprehensive Overview of Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 2028744-42-3)

Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate, with the CAS number 2028744-42-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative features a unique pyrazole ring, an ethyl substituent, and a methylamino group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines ester functionality with heterocyclic and amine moieties, offering broad applicability in drug discovery and material science.

Recent studies highlight the compound's potential in modulating enzyme activity and receptor binding, aligning with trends in precision medicine and targeted therapies. Researchers are particularly interested in its pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical for developing small-molecule drugs. The 4-ethyl-1H-pyrazole segment is known to enhance lipophilicity, a property often explored in CNS drug design and crop protection agents.

From an industrial perspective, methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate is synthesized via multi-step organic reactions, including esterification and N-alkylation. Its purity (>98%) is typically verified by HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under ambient conditions makes it suitable for long-term storage, though inert atmosphere packaging is recommended to prevent hydrolysis of the ester group.

Environmental and safety assessments indicate that this compound exhibits low ecotoxicity, meeting REACH and OECD guidelines. Its biodegradability profile is currently under investigation, reflecting the growing demand for sustainable chemistry solutions. In high-throughput screening platforms, derivatives of this molecule have shown promise as kinase inhibitors, correlating with searches for cancer therapeutics and anti-inflammatory agents.

The agrochemical sector values this compound for its potential as a pesticide intermediate, particularly in formulations targeting resistant pest strains. Its mode of action is hypothesized to involve interference with insect nervous systems, though detailed mechanistic studies are ongoing. Regulatory filings in multiple jurisdictions suggest impending commercial applications, with patent databases showing increased activity around pyrazole-containing compounds since 2020.

Analytical challenges associated with CAS 2028744-42-3 include its separation from byproducts during chromatographic purification. Advanced techniques like UHPLC-MS/MS are employed to characterize trace impurities, addressing the pharmaceutical industry's emphasis on impurity profiling. The compound's logP value (predicted at 1.8) positions it within the optimal range for oral drug candidates, explaining its popularity in medicinal chemistry workflows.

Emerging applications include its use as a ligand in transition metal catalysis, where the pyrazole nitrogen atoms coordinate with metals like palladium and copper. This aligns with the nanotechnology boom and searches for eco-friendly catalysts. Additionally, its fluorescence properties are being evaluated for bioimaging probes, tapping into the expanding diagnostics market.

Supply chain data reveals growing demand from contract research organizations (CROs) and academic laboratories, particularly in regions with strong biotech infrastructure. Price trends indicate moderate volatility due to raw material availability, with custom synthesis services offering gram-to-kilogram quantities. Storage recommendations emphasize protection from UV light and moisture to maintain stability.

Future research directions may explore its structure-activity relationships (SAR) through computational modeling, a hot topic in AI-driven drug discovery. The compound's scaffold hopping potential could yield novel antiviral compounds, relevant to post-pandemic research priorities. Its patent landscape shows increasing claims for combination therapies and synergistic formulations.